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Compound of Interest

Compound Name: Ethyl 2,4-dibromobutanoate

Cat. No.: B1329710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2,4-dibromobutanoate is a halogenated ester utilized in organic synthesis, particularly

in the preparation of pharmaceutical intermediates and other specialty chemicals.[1] Its reactive

nature, owing to the two bromine atoms, makes it a versatile building block but also

necessitates stringent handling and safety procedures.[1] These application notes provide

detailed protocols for the safe handling, use, and disposal of Ethyl 2,4-dibromobutanoate to

ensure the safety of laboratory personnel and the environment.

Chemical and Physical Properties
Properly identifying the substance and understanding its physical properties is the first step in

safe handling.
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Property Value Reference

CAS Number 36847-51-5 [2][3][4]

Molecular Formula C₆H₁₀Br₂O₂ [2][3][4]

Molecular Weight 273.95 g/mol [2][4]

Appearance Colorless liquid [1]

Boiling Point 252.7°C at 760 mmHg [2]

Density 1.736 g/cm³ [2]

Solubility Sparingly soluble in water [1]

Hazard Identification and Safety Data
Ethyl 2,4-dibromobutanoate is classified as a hazardous substance. The following table

summarizes its primary hazards. Information for closely related brominated esters is included to

provide a more complete safety profile.
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Hazard Category Description References

Skin Corrosion/Irritation

Causes skin irritation.

Prolonged or repeated contact

may cause severe burns.[1][5]

[1][5]

Serious Eye Damage/Irritation

Causes serious eye damage

and irritation.[1][5] It is a

lachrymator (tear-inducing

agent).[6]

[1][5][6]

Acute Toxicity (Oral)

Harmful if swallowed.[7] For

the related compound Ethyl 2-

bromobutyrate, the LD50 (oral,

rat) is ~2000 mg/kg.[7]

[7]

Respiratory Irritation

May cause respiratory irritation

if inhaled.[5][7] Vapors and

mists should be avoided.[5][7]

[5][7]

Flammability

Combustible liquid. Vapors

may form explosive mixtures

with air and can travel to an

ignition source and flash back.

[8][9]

[8][9]

Environmental Hazard

Precautions should be taken to

prevent its release into the

environment, which could

contaminate soil and water.[1]

[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Ethyl 2,4-dibromobutanoate. The level of PPE

may vary based on the scale of the experiment.
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PPE Type Specification References

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Viton, Butyl

rubber). Nitrile gloves may be

acceptable for short-duration

tasks but should be changed

immediately upon

contamination. Gloves must be

inspected before use.[10][11]

[10][11]

Eye/Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch) are required.[11]

[11]

Skin and Body Protection

A flame-retardant laboratory

coat and a chemical-resistant

apron. For larger quantities, a

complete chemical-protective

suit may be necessary.[11]

[11]

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[10] If exposure limits are

exceeded or if working outside

a fume hood (e.g., during a

large spill), a NIOSH/MSHA-

approved respirator with

appropriate cartridges for

organic vapors is required.[8]

[8][10]

Safe Handling and Storage Protocols
Handling Protocol

Work Area Preparation:

Ensure a certified chemical fume hood is operational.
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Verify that an eyewash station and safety shower are accessible and unobstructed.[8]

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment).[7]

Use spark-proof tools and explosion-proof equipment.[7]

Chemical Handling:

Ground and bond all containers and receiving equipment to prevent static discharge.[7]

[11]

Avoid all personal contact, including inhalation of vapors or mists.[7]

Do not eat, drink, or smoke in the work area.[7]

Keep the container tightly closed when not in use.[8]

Wash hands thoroughly with soap and water after handling.[7]

Storage Protocol
Container: Store in the original, tightly sealed container.[8]

Location: Store in a cool, dry, and well-ventilated area designated for flammable and

corrosive liquids.[7][8]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, bases, and reducing agents.[8][9]

Security: Store in a locked cabinet or area to restrict access to authorized personnel only.[7]

[8]

Experimental Workflow and Emergency Procedures
General Experimental Workflow
The following diagram outlines a standard workflow for using Ethyl 2,4-dibromobutanoate in a

laboratory setting.
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Caption: General workflow for handling hazardous liquid reagents.
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Emergency First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol References

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[5][6]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with large

amounts of water for at least

15 minutes. Seek immediate

medical attention.

[5][6][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[5][6][12]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6][11]

Accidental Release (Spill) Protocol
Evacuate: Immediately alert others and evacuate all non-essential personnel from the spill

area.
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Ventilate: Ensure the area is well-ventilated, but avoid actions that could spread vapors

towards ignition sources.

Control Ignition Sources: Remove all sources of heat, sparks, and flame from the area.[7]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

like vermiculite, dry sand, or earth.[6] Do not use combustible materials like sawdust.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and sealed container for hazardous waste disposal.[6][7]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the incident to the laboratory supervisor and the institution's

Environmental Health and Safety (EHS) department.

The following diagram illustrates the decision-making process for a chemical spill.
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Chemical Spill Occurs
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Caption: Decision workflow for responding to a chemical spill.
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Fire-Fighting and Disposal
Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray to cool containers.[5][8][9]

Unsuitable Extinguishing Media: Do not use a solid water stream (water jet), as it may

spread the fire.[11]

Specific Hazards: In a fire, toxic and irritating fumes, including carbon monoxide, carbon

dioxide, and hydrogen bromide gas, may be produced.[8][9] Containers may explode when

heated.[5]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Waste Disposal Protocol
Classification: Waste containing Ethyl 2,4-dibromobutanoate is classified as hazardous

waste.[6]

Collection: Collect all waste, including contaminated absorbents and empty containers, in a

designated, properly labeled, and sealed hazardous waste container.[13]

Labeling: The waste container label must clearly state "Hazardous Waste" and list all

chemical contents by their full name and approximate percentages.[13]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company or

your institution's EHS department. Do NOT dispose of this chemical down the drain or in

general trash.[6][13] Empty containers may retain product residue and vapors and should be

treated as hazardous.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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